Cas no 181585-88-6 (1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile)

1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile structure
181585-88-6 structure
Product Name:1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile
CAS No:181585-88-6
MF:C4H2N4O3
MW:154.083679676056
CID:113690
PubChem ID:15329744
Update Time:2025-04-18

1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile
    • 1H-Pyrazole-4-carbonitrile, 1-hydroxy-3-nitro-
    • 181585-88-6
    • 1-hydroxy-3-nitropyrazole-4-carbonitrile
    • Inchi: 1S/C4H2N4O3/c5-1-3-2-7(9)6-4(3)8(10)11/h2,9H
    • InChI Key: IOBAVEAHFCCXFA-UHFFFAOYSA-N
    • SMILES: ON1C=C(C#N)C([N+](=O)[O-])=N1

Computed Properties

  • Exact Mass: 154.01276
  • Monoisotopic Mass: 154.01268994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 104.98

1-hydroxy-3-nitro-1H-Pyrazole-4-carbonitrile Related Literature

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd